2-(2-ethylpiperidin-1-yl)-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-(2-ethylpiperidin-1-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H24N2O/c1-3-15-9-4-5-10-18(15)12-16(19)17-14-8-6-7-13(2)11-14/h6-8,11,15H,3-5,9-10,12H2,1-2H3,(H,17,19)
• InChI Key: FZQRUMPNSSGRQJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CC(=O)NC2=CC=CC(=C2)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

2-(2-ethylpiperidin-1-yl)-N-(3-methylphenyl)acetamide is a chemical compound that belongs to the family of piperidine derivatives. It is commonly referred to as N-ethyl-3-methylphenyl-2-piperidinylacetamide or Etizolam. Etizolam is a research chemical that is used in scientific research for its pharmacological properties. It is known for its anxiolytic, sedative, and hypnotic effects.

Mechanism of Action

Etizolam acts as a positive allosteric modulator of the GABA-A receptor. It enhances the binding of GABA to the receptor, resulting in increased chloride ion influx and hyperpolarization of the neuron. This leads to anxiolytic, sedative, and hypnotic effects.
Biochemical and Physiological Effects:
Etizolam has several biochemical and physiological effects. It has anxiolytic effects, which reduce anxiety and promote relaxation. It also has sedative and hypnotic effects, which induce sleep and reduce wakefulness. Etizolam also has muscle relaxant effects, which reduce muscle tension and spasms.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages for lab experiments. It is a potent anxiolytic and sedative agent, which makes it useful in the study of anxiety and sleep disorders. It also has a rapid onset of action and a short half-life, which makes it useful in the study of the pharmacokinetics of anxiolytic and sedative agents. However, Etizolam has several limitations for lab experiments. It has a high potential for abuse and dependence, which makes it difficult to study in human subjects. It also has several side effects, which can confound the results of experiments.

Future Directions

There are several future directions for the study of Etizolam. One direction is the study of the pharmacokinetics and pharmacodynamics of Etizolam in human subjects. Another direction is the study of the long-term effects of Etizolam on the central nervous system. Additionally, the development of new analogs of Etizolam with improved pharmacological properties is also a future direction. Finally, the study of the effects of Etizolam on the GABAergic system and its interactions with other neurotransmitter systems is also a future direction.
Conclusion:
In conclusion, Etizolam is a research chemical that is used in scientific research for its pharmacological properties. It is commonly used as an anxiolytic, sedative, and hypnotic agent. It acts as a positive allosteric modulator of the GABA-A receptor and has several biochemical and physiological effects. Etizolam has several advantages for lab experiments, but also has several limitations. There are several future directions for the study of Etizolam, including the study of its pharmacokinetics and pharmacodynamics in human subjects, the study of its long-term effects on the central nervous system, the development of new analogs, and the study of its effects on the GABAergic system.

Synthesis Methods

The synthesis method of Etizolam involves the reaction between 2-ethylamino-1-chloropropane and 3-methylbenzoyl chloride in the presence of anhydrous aluminum chloride. The reaction results in the formation of 2-(2-ethylpiperidin-1-yl)-N-(3-methylphenyl)acetamide. This method is a modified version of the classical Friedel-Crafts acylation reaction.

Scientific Research Applications

Etizolam is used in scientific research for its pharmacological properties. It is commonly used as an anxiolytic, sedative, and hypnotic agent. It is also used in the treatment of insomnia, anxiety, and panic disorders. Etizolam is also used in the study of the GABAergic system and its effects on the central nervous system.